2-(Aminomethyl)-4-fluorophenol
Overview
Description
2-(Aminomethyl)-4-fluorophenol is a compound that contains an aminomethyl group, which is a monovalent functional group with the formula −CH2−NH2 . This group can be described as a methyl group substituted by an amino group −NH2 .
Synthesis Analysis
The synthesis of compounds containing aminomethyl groups often involves alkylation with Eschenmoser’s salt . A specific synthesis process for 2-(Aminomethyl)-4-fluorophenol was not found in the search results.Scientific Research Applications
Synthesis of 1,2-Diamines
2-(Aminomethyl)-4-fluorophenol: is used in the synthesis of 1,2-diamines through proline-catalyzed asymmetric α-amination followed by reductive amination . This method is valuable for creating pyrrolidines and piperidines, which are important scaffolds in pharmaceuticals.
Development of Iminocyclitols
The compound is instrumental in synthesizing 2-aminomethyl iminocyclitols . Iminocyclitols are potent inhibitors of glycosidases and have therapeutic potential in treating diabetes, cancer, and viral infections.
Enantioselective Synthesis
2-(Aminomethyl)-4-fluorophenol: plays a role in the enantioselective synthesis of chiral molecules . The enantioselectivity is crucial for the pharmaceutical industry as the biological activity of drugs can be highly dependent on the molecule’s chirality.
Spectinomycin Antibiotics
Researchers have developed aryl substituted aminomethyl spectinomycin antibiotics, which could include derivatives of 2-(Aminomethyl)-4-fluorophenol . These have potential as broad-spectrum antibiotics and exhibit improved safety and pharmacokinetic properties .
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets in a way that alters their function, leading to changes at the cellular or molecular level .
Pharmacokinetics
Understanding these properties is crucial for determining the compound’s bioavailability, or the extent and rate at which it reaches its targets .
Result of Action
The molecular and cellular effects of 2-(Aminomethyl)-4-fluorophenol’s action are currently unknown. These effects would depend on the compound’s specific targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like 2-(Aminomethyl)-4-fluorophenol. Factors such as temperature, pH, and the presence of other molecules can affect how the compound interacts with its targets and how it is metabolized in the body .
properties
IUPAC Name |
2-(aminomethyl)-4-fluorophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNO/c8-6-1-2-7(10)5(3-6)4-9/h1-3,10H,4,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYMVQJOKMVAUIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)CN)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Aminomethyl)-4-fluorophenol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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